Cas no 351003-45-7 (2-Bromo-4-fluorobenzene-1-sulfonyl chloride)

2-Bromo-4-fluorobenzene-1-sulfonyl chloride is a versatile aryl sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its key structural features—a bromo and fluoro substituent on the benzene ring—enhance reactivity, making it valuable for selective functionalization in cross-coupling reactions, nucleophilic substitutions, and sulfonamide formations. The sulfonyl chloride group offers efficient access to sulfonamides, sulfonate esters, and other sulfur-containing compounds. This compound is particularly useful in pharmaceutical and agrochemical research, where precise halogenated aromatic building blocks are required. Its stability under controlled conditions ensures reliable handling in synthetic applications. High purity grades are available to meet stringent research and industrial demands.

2-Bromo-4-fluorobenzene-1-sulfonyl chloride structure

351003-45-7 structure

Product Name:2-Bromo-4-fluorobenzene-1-sulfonyl chloride

CAS No:351003-45-7

MF:C₆H₃BrClFO₂S

MW:273.507222414017

MDL:MFCD03094149

CID:92788

PubChem ID:24879741

Update Time:2025-10-24

2-Bromo-4-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-fluorobenzene-1-sulfonyl chloride
- 2-Bromo-4-fluorobenzenesulfonyl chloride
- 2-BROMO-4-FLUOROBENZENESULPHONYL CHLORIDE
- 4-fluoro-2-bromobenzenesulfonyl chloride
- 2-bromo-4-fluoro-benzenesulfonyl Chloride
- DTXSID60380815
- 2-Bromo-4-fluorophenylsulfonyl chloride
- FT-0611451
- 2-bromo-4-fluorobenzene sulfonyl chloride
- 4-fluoro-2-bromobenzenesulfonylchloride
- SCHEMBL434170
- CS-W012342
- GJPWPFVLPNTOOL-UHFFFAOYSA-N
- Benzenesulfonyl chloride, 2-bromo-4-fluoro-
- 2-Bromo-4-fluorobenzenesulfonyl chloride, 97%
- 2-bromo-4-fluoro-benzene sulfonyl chloride
- AS-38686
- 2-Bromo-4-fluorobenzenesulfonylchloride
- 351003-45-7
- 2-bromo-4-fluorobenzenesufonyl chloride
- AKOS009158526
- J-508294
- AM62496
- MFCD03094149
- A24238
- EN300-39789
- 2-bromo-4-fluorobenzene-sulfonyl chloride
- 4-Fluoro-2-bromo-benzenesulfonyl chloride
- DB-020630
- MDL： MFCD03094149
- Inchi： 1S/C6H3BrClFO2S/c7-5-3-4(9)1-2-6(5)12(8,10)11/h1-3H
- InChI Key： GJPWPFVLPNTOOL-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1S(=O)(=O)Cl)F

Computed Properties

Exact Mass: 271.87100
Monoisotopic Mass: 271.871
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.7
Topological Polar Surface Area: 42.5A^2

Experimental Properties

Color/Form: liquid
Density: 1.867
Melting Point: 37-39°C
Boiling Point: 318 ºC
Flash Point: 146 ºC
Refractive Index: n20/D 1.5780(lit.)
Water Partition Coefficient: Hydrolyzes in water.
PSA: 42.52000
LogP: 3.59650
Sensitiveness: Moisture Sensitive
Solubility: Hydrolyzable

2-Bromo-4-fluorobenzene-1-sulfonyl chloride Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H226-H314
Warning Statement： P280-P305 + P351 + P338-P310
Hazardous Material transportation number：UN 2920 8/PG 2
WGK Germany：3
Hazard Category Code： 10-34
Safety Instruction： S16; S26; S36/37/39; S45
Hazardous Material Identification：
HazardClass：3,8
PackingGroup：Ⅱ
Risk Phrases：R10
Packing Group：III
Safety Term：8
Packing Group：III
Hazard Level：8
Storage Condition：Store at 4°C,-4At ℃Store…Better

2-Bromo-4-fluorobenzene-1-sulfonyl chloride Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromo-4-fluorobenzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R022141-1g	2-Bromo-4-fluorobenzene-1-sulfonyl chloride	351003-45-7	97%	1g	￥29	2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R022141-5g	2-Bromo-4-fluorobenzene-1-sulfonyl chloride	351003-45-7	97%	5g	￥170	2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R022141-25g	2-Bromo-4-fluorobenzene-1-sulfonyl chloride	351003-45-7	97%	25g	￥678	2024-05-24
TRC	B751365-1g	2-Bromo-4-Fluorobenzenesulfonyl Chloride	351003-45-7		1g	$ 50.00	2022-06-06
TRC	B751365-5g	2-Bromo-4-Fluorobenzenesulfonyl Chloride	351003-45-7		5g	$ 185.00	2022-06-06
TRC	B751365-10g	2-Bromo-4-Fluorobenzenesulfonyl Chloride	351003-45-7		10g	$ 275.00	2022-06-06
Fluorochem	013083-1g	2-Bromo-4-fluorobenzenesulfonyl chloride	351003-45-7	97%	1g	￡10.00	2022-03-01
Fluorochem	013083-5g	2-Bromo-4-fluorobenzenesulfonyl chloride	351003-45-7	97%	5g	￡17.00	2022-03-01
Fluorochem	013083-25g	2-Bromo-4-fluorobenzenesulfonyl chloride	351003-45-7	97%	25g	￡72.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BT778-25g	2-Bromo-4-fluorobenzene-1-sulfonyl chloride	351003-45-7	97%	25g	￥2817.0	2022-09-28

2-Bromo-4-fluorobenzene-1-sulfonyl chloride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:351003-45-7)2-溴-4-氟苯磺酰氯

Order Number:LE1749138

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:35

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

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